Cas no 1322212-54-3 ((2Z)-2-(E)-2-(4-ethoxyphenyl)methylidenehydrazin-1-ylidene-4-(4-methoxyphenyl)-2,3-dihydro-1,3-thiazole)

• Product Name: (2Z)-2-(E)-2-(4-ethoxyphenyl)methylidenehydrazin-1-ylidene-4-(4-methoxyphenyl)-2,3-dihydro-1,3-thiazole
• CAS No: 1322212-54-3
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 6203402
• PubChem ID: 9631888
• Update Time: 2024-01-13

(2Z)-2-(E)-2-(4-ethoxyphenyl)methylidenehydrazin-1-ylidene-4-(4-methoxyphenyl)-2,3-dihydro-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(E)-2-(4-ethoxyphenyl)methylidenehydrazin-1-ylidene-4-(4-methoxyphenyl)-2,3-dihydro-1,3-thiazole
• AKOS001602057
• N-[(E)-(4-ethoxyphenyl)methylideneamino]-4-(4-methoxyphenyl)-1,3-thiazol-2-amine
• AKOS003625434
• 1322212-54-3
• 2-[(2E)-2-[(4-ETHOXYPHENYL)METHYLIDENE]HYDRAZIN-1-YL]-4-(4-METHOXYPHENYL)-1,3-THIAZOLE
• (Z)-2-((E)-(4-ethoxybenzylidene)hydrazono)-4-(4-methoxyphenyl)-2,3-dihydrothiazole
• (2Z)-2-[(E)-2-[(4-ethoxyphenyl)methylidene]hydrazin-1-ylidene]-4-(4-methoxyphenyl)-2,3-dihydro-1,3-thiazole
• F0486-2254

• Inchi： 1S/C19H19N3O2S/c1-3-24-17-8-4-14(5-9-17)12-20-22-19-21-18(13-25-19)15-6-10-16(23-2)11-7-15/h4-13H,3H2,1-2H3,(H,21,22)/b20-12+
• InChI Key： TYQNCINRWWCHPT-UDWIEESQSA-N
• SMILES： S1C(N/N=C/C2C=CC(=CC=2)OCC)=NC(=C1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 353.11979803g/mol
• Monoisotopic Mass: 353.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles